Cas no 1309932-78-2 (4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene)

• Product Name: 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene
• CAS No: 1309932-78-2
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• MDL: MFCD07782567
• CID: 5149058
• Update Time: 2026-03-03

4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzyl-(3-chloro-4-fluorophenyl)ether
• 4-((3-Bromobenzyl)oxy)-2-chloro-1-fluorobenzene
• 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene

• MDL： MFCD07782567
• Inchi： 1S/C13H9BrClFO/c14-10-3-1-2-9(6-10)8-17-11-4-5-13(16)12(15)7-11/h1-7H,8H2
• InChI Key： AFUDPLHDMWYBGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=CC(=C(C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene

Recent Advances in the Study of 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS: 1309932-78-2)

4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS: 1309932-78-2) is a halogenated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene as a building block for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the compound's bromo and fluoro substituents enhance its binding affinity to the ATP-binding site of EGFR, making it a promising candidate for further optimization. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the compound was utilized as a precursor for the development of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on COX-2 (Cyclooxygenase-2), a key enzyme involved in inflammation. The results indicated that derivatives of 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene exhibited significant COX-2 selectivity, with minimal effects on COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional NSAIDs.

Furthermore, computational studies have provided insights into the molecular interactions of 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene with various biological targets. Molecular docking simulations revealed that the compound's halogen atoms participate in key hydrophobic interactions, while the methoxy group contributes to hydrogen bonding. These findings are instrumental in guiding the design of more potent and selective drug candidates.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A study in Organic Process Research & Development (2023) reported a scalable and environmentally friendly method for the synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate its broader application in pharmaceutical research.

In conclusion, 4-[(3-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS: 1309932-78-2) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a focal point for ongoing research. Future studies are likely to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, further expanding its impact on drug discovery and development.